2-Nitroanisole
2-Nitroanisole
2-nitroanisole is a member of the class of 2-nitroanisoles that is anisole in which one of the hydrogens ortho to the methoxy group is replaced by a nitro group. It has a role as a carcinogenic agent.
Brand Name:
Vulcanchem
CAS No.:
91-23-6
VCID:
VC0033030
InChI:
InChI=1S/C7H7NO3/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
SMILES:
COC1=CC=CC=C1[N+](=O)[O-]
Molecular Formula:
NO2C6H4OCH3
C7H7NO3
C7H7NO3
C7H7NO3
C7H7NO3
Molecular Weight:
153.14 g/mol
2-Nitroanisole
CAS No.: 91-23-6
Reference Standards
VCID: VC0033030
Molecular Formula: NO2C6H4OCH3
C7H7NO3
C7H7NO3
Molecular Weight: 153.14 g/mol
CAS No. | 91-23-6 |
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Product Name | 2-Nitroanisole |
Molecular Formula | NO2C6H4OCH3 C7H7NO3 C7H7NO3 |
Molecular Weight | 153.14 g/mol |
IUPAC Name | 1-methoxy-2-nitrobenzene |
Standard InChI | InChI=1S/C7H7NO3/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3 |
Standard InChIKey | CFBYEGUGFPZCNF-UHFFFAOYSA-N |
SMILES | COC1=CC=CC=C1[N+](=O)[O-] |
Canonical SMILES | COC1=CC=CC=C1[N+](=O)[O-] |
Boiling Point | 277.0 °C 277 °C; 144 °C at 4 mm Hg 277 °C |
Colorform | Colorless to yellowish liquid Light reddish or amber liquid |
Density | 1.2540 g/cu cm at 20 °C Relative density (water = 1): 1.25 |
Flash Point | 142 °C closed cup 124 °C |
Melting Point | 10.5 °C 10 °C |
Physical Description | COLOURLESS-TO-YELLOW-RED LIQUID. |
Description | 2-nitroanisole is a member of the class of 2-nitroanisoles that is anisole in which one of the hydrogens ortho to the methoxy group is replaced by a nitro group. It has a role as a carcinogenic agent. |
Solubility | 0.01 M Miscible with ethanol, ethyl ether; soluble in carbon tetrachloride In water, 1.69X10+3 mg/L at 30 °C Solubility in water at 20 °C: none |
Synonyms | 1-Methoxy-2-nitrobenzene; 1-Methoxy-2-nitrobenzene; 1-Nitro-2-methoxybenzene; 2-Methoxy-1-nitrobenzene; 2-Methoxynitrobenzene; 2-Nitroanisole; 2-Nitromethoxybenzene; NSC 5506; o-Methoxynitrobenzene; o-Nitroanisole; o-Nitrobenzene Methyl Ether; o-Nitr |
Vapor Density | Relative vapor density (air = 1): 5.29 |
Vapor Pressure | 0.00 mmHg 3.6X10-3 mm Hg at 25 °C Vapor pressure, kPa at 30 °C: 0.004 |
PubChem Compound | 7048 |
Last Modified | Nov 11 2021 |
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